N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide

• IUPAC Name: N-[4-[acetyl(methyl)amino]phenyl]-3-phenylbutanamide
• InChI: InChI=1S/C19H22N2O2/c1-14(16-7-5-4-6-8-16)13-19(23)20-17-9-11-18(12-10-17)21(3)15(2)22/h4-12,14H,13H2,1-3H3,(H,20,23)
• InChI Key: GGUDANQDVPBCOK-UHFFFAOYSA-N
• Canonical SMILES: CC(CC(=O)NC1=CC=C(C=C1)N(C)C(=O)C)C2=CC=CC=C2
• Molecular Formula: C19H22N2O2
• Molecular Weight: 310.4 g/mol

Description

N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide is a chemical compound with the molecular formula C16H17N3O2. It is known for its applications in various scientific fields, including chemistry, biology, and medicine. This compound is characterized by its unique structure, which includes an acetyl group, a methylamino group, and a phenylbutanamide backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide typically involves multiple steps, starting with the preparation of the intermediate compounds. One common method involves the acetylation of 4-aminophenyl with acetic anhydride in the presence of a catalyst, followed by the reaction with methylamine to introduce the methylamino group. The final step involves the coupling of the intermediate with 3-phenylbutanoyl chloride under controlled conditions to form the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch reactions with optimized reaction conditions to ensure high yield and purity. The use of automated reactors and continuous flow systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the acetyl or methylamino groups can be replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of substituted phenylbutanamides.

Scientific Research Applications

N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in cell proliferation, thereby exhibiting anticancer properties.

Comparison with Similar Compounds

Similar Compounds

• N-{4-[acetyl(methyl)amino]phenyl}-4-aminobenzamide
• N-{4-[acetyl(methyl)amino]phenyl}-3-aminobenzamide

Uniqueness

N-{4-[acetyl(methyl)amino]phenyl}-3-phenylbutanamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it a valuable compound for various applications.